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Abstract

This document provides a technical overview of Tert-butyl (5-formylpyridin-2-YL)carbamate
(CAS No. 199296-40-7). Despite its availability as a chemical intermediate for pharmaceutical
and research purposes, a comprehensive review of publicly accessible scientific literature and
bioassay databases reveals a significant lack of specific data on its biological activity. This
guide summarizes the available chemical information for this compound and explores the
potential biological significance of its core structural motifs—the pyridine ring and the
carbamate group—by examining related compounds. The content is intended for researchers,
scientists, and drug development professionals interested in the potential applications of this
and similar molecules.

Introduction

Tert-butyl (5-formylpyridin-2-YL)carbamate is a heterocyclic organic compound featuring a
pyridine ring substituted with a formyl group and a tert-butyl carbamate moiety.[1] The pyridine
scaffold is a well-established pharmacophore present in numerous approved drugs, valued for
its ability to participate in hydrogen bonding and 1t-1t stacking interactions with biological
targets.[2] Similarly, the carbamate group is a key structural element in many therapeutic

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b173720?utm_src=pdf-interest
https://www.benchchem.com/product/b173720?utm_src=pdf-body
https://www.benchchem.com/product/b173720?utm_src=pdf-body
https://synhet.com/products/CAS-199296-40-7
https://www.smolecule.com/products/s688616
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

agents and is often used as a stable and synthetically versatile functional group in drug design.
[2] This compound is primarily available as a building block for organic synthesis, particularly in
the creation of more complex molecules for medicinal chemistry research.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Tert-butyl (5-formylpyridin-2-
YL)carbamate is presented in Table 1. This data has been aggregated from various chemical
databases and supplier information.

Table 1: Chemical and Physical Properties of Tert-butyl (5-formylpyridin-2-YL)carbamate

Property Value Reference(s)

tert-butyl N-(5-formylpyridin-2-

IUPAC Name [11[3]
yl)carbamate

CAS Number 199296-40-7 [1]I3]

Molecular Formula C11H14N203 [3]

Molecular Weight 222.24 g/mol [3]

Appearance Solid (form may vary) N/A
CC(C)

SMILES (C)OC(=0O)NC1=NC=C(C=C1) [3]
C=0

Synthesis

While specific, detailed experimental protocols for the synthesis of Tert-butyl (5-
formylpyridin-2-YL)carbamate are not extensively published in peer-reviewed journals, a
general synthetic approach can be inferred from standard organic chemistry principles and
information on related compounds. The synthesis would likely involve the protection of an
amino group on a pyridine ring with a tert-butoxycarbonyl (Boc) group and the subsequent
introduction or modification of a formyl group at the 5-position. A generalized workflow for such
a synthesis is depicted below.
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Starting Materials

: - Di-tert-butyl dicarbonate
2-Amino-5-formylpyridine (Boc Anhydride)

Boc Protection Reaction
(Base, Solvent)

Purification
(e.g., Column Chromatography)

Tert-butyl (5-formylpyridin-2-YL)carbamate

Click to download full resolution via product page
A generalized workflow for the synthesis of Tert-butyl (5-formylpyridin-2-YL)carbamate.

Potential Biological Activity (Inferred from Related
Compounds)

As of the date of this document, no specific biological activity data for Tert-butyl (5-
formylpyridin-2-YL)carbamate has been reported in the public domain. However, the
biological activities of structurally similar compounds can provide insights into its potential
therapeutic applications.

Pyridine-Containing Compounds
The pyridine ring is a common motif in medicinal chemistry. Derivatives of pyridine have been
investigated for a wide range of biological activities, including but not limited to:
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» Anticancer Activity: Many pyridine derivatives have been synthesized and evaluated as
potential anticancer agents.[4][5]

e Enzyme Inhibition: The 2-aminopyridine scaffold, present in the target compound, is a known
"hinge-binding" motif that can interact with the ATP-binding site of various kinases,
suggesting a potential role as kinase inhibitors.[6]

o Cholinesterase Inhibition: Certain pyridine derivatives containing a carbamate function have
been shown to be potent inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase
(BChE), enzymes relevant to Alzheimer's disease.[7]

Carbamate-Containing Compounds

The carbamate functional group is also a key feature in many biologically active molecules. Its
roles include:

e Enzyme Inactivation: Carbamates are known to act as covalent inhibitors of enzymes, such
as fatty acid amide hydrolase (FAAH), by carbamylating active site serine residues.[8] This
mechanism suggests that Tert-butyl (5-formylpyridin-2-YL)carbamate could potentially act
as a covalent inhibitor for certain enzymes.

e Prodrugs: The carbamate linkage is often employed in prodrug design to improve the
pharmacokinetic properties of a parent drug.[9]

Experimental Protocols for Related Compounds

Due to the absence of published biological studies on Tert-butyl (5-formylpyridin-2-
YL)carbamate, no specific experimental protocols can be provided. However, for researchers
interested in evaluating the potential biological activity of this compound, standard assays for
the activities mentioned above (e.g., kinase inhibition assays, cholinesterase inhibition assays,
cytotoxicity assays against cancer cell lines) would be appropriate starting points.

A general workflow for screening the biological activity of a novel compound is presented
below.
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Tert-butyl (5-formylpyridin-2-YL)carbamate
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Click to download full resolution via product page
A generalized workflow for the initial biological screening of a chemical compound.

Conclusion

Tert-butyl (5-formylpyridin-2-YL)carbamate is a readily available synthetic intermediate with
structural features that suggest potential for biological activity. The presence of the pyridine ring
and the carbamate moiety, both common in approved pharmaceuticals, makes it an interesting
candidate for further investigation in drug discovery programs. However, there is currently no
publicly available data to support any specific biological function. Future research is required to
elucidate the potential pharmacological profile of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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